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Compound of Interest

Compound Name: Iodine tribromide

Cat. No.: B1599007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

disposal of iodine tribromide (IBr₃) in a laboratory setting. Adherence to these protocols is

crucial for ensuring personnel safety and maintaining the integrity of the chemical.

Physical and Chemical Properties
Iodine tribromide is a dark brown liquid with a pungent odor.[1] It is a highly reactive

interhalogen compound with strong oxidizing properties.

Table 1: Physical and Chemical Properties of Iodine Tribromide
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Property Value Reference

Chemical Formula IBr₃ [1][2]

Molar Mass 366.62 g/mol [1]

Appearance Dark brown liquid [1][2]

Density 3.41 g/mL at 20 °C [1]

Solubility

Miscible with ethanol and

ethers. Good solubility in

carbon disulfide.

[1][2]

Molecular Geometry T-shaped [3]

Health and Safety Information
Iodine tribromide is classified as a corrosive substance that can cause severe skin burns and

eye damage.[2] It is imperative to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably within a fume hood.

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard GHS Classification Recommended PPE

Skin Corrosion/Irritation Category 1B

Chemical-resistant gloves

(e.g., nitrile), lab coat, closed-

toe shoes

Serious Eye Damage/Irritation Category 1
Safety goggles and a face

shield

Inhalation May cause respiratory irritation
Respiratory protection (use in

a fume hood is mandatory)

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and degradation of iodine
tribromide.
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Handling
Engineering Controls: Always handle iodine tribromide in a certified chemical fume hood to

minimize inhalation exposure. Ensure an eyewash station and safety shower are readily

accessible.

Personal Protective Equipment: Wear the PPE outlined in Table 2 at all times when handling

the compound.

Dispensing: Use glass or polytetrafluoroethylene (PTFE) equipment for transferring, as it is

corrosive to many metals.

Quenching: Unused or residual iodine tribromide should be quenched carefully. A

recommended procedure is the slow addition to a stirred solution of sodium thiosulfate.

Storage
Conditions: Store in a cool, dry, and dark place. Recommended storage temperature is 2-

8°C.[4]

Containers: Keep in a tightly sealed, corrosion-resistant container, such as amber glass

bottles, to protect from light and moisture.

Incompatibilities: Avoid storage with combustible materials, reducing agents, and bases.

Degradation: Iodine tribromide is sensitive to light, moisture, and heat.[1]

Hydrolysis: Reacts with water, potentially forming hydrobromic acid and iodic acid.

Thermal Decomposition: Can decompose upon heating to form iodine and bromine.[1]

Photodegradation: Exposure to light can induce decomposition.[1]

Experimental Protocols
Laboratory Synthesis of Iodine Tribromide
Iodine tribromide can be synthesized by the direct reaction of iodine and bromine.[3]
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Materials:

Iodine (I₂)

Liquid Bromine (Br₂)

Anhydrous solvent (e.g., carbon tetrachloride)

Reaction flask with a dropping funnel and magnetic stirrer

Ice bath

Procedure:

In a fume hood, dissolve a known quantity of iodine in the anhydrous solvent in the reaction

flask, cooled in an ice bath.

Slowly add a stoichiometric amount of liquid bromine (1 mole of I₂ to 3 moles of Br₂) to the

stirred solution via the dropping funnel.

Maintain the temperature of the reaction mixture below 5°C throughout the addition.

After the addition is complete, allow the mixture to stir for an additional hour at low

temperature.

The resulting dark brown solution is iodine tribromide. Due to its instability, it is often

prepared in situ for immediate use.

Bromination of an Alkene (Example: Stilbene)
While pyridinium tribromide is a safer alternative, iodine tribromide can be used for the

bromination of alkenes.[5][6][7][8][9]

Materials:

Alkene (e.g., trans-stilbene)

Solution of iodine tribromide in a suitable solvent (e.g., glacial acetic acid)
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Reaction flask with a magnetic stirrer

Ice bath

Procedure:

Dissolve the alkene in the solvent in the reaction flask, cooled in an ice bath.

Slowly add the iodine tribromide solution to the stirred alkene solution.

Monitor the reaction by observing the disappearance of the dark brown color of the iodine
tribromide.

Once the reaction is complete, pour the mixture into water to precipitate the dibrominated

product.

Collect the product by vacuum filtration and wash with water.

The crude product can be purified by recrystallization.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup
Small Spills (in a fume hood):

Alert others in the vicinity.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry

sand).

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the area with a sodium thiosulfate solution followed by water.

Large Spills:
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Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Prevent entry to the contaminated area.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Waste Disposal
All waste containing iodine tribromide must be treated as hazardous waste.

Quenching: Before disposal, excess iodine tribromide should be carefully quenched by

slowly adding it to a stirred solution of a reducing agent like sodium thiosulfate. The reaction

can be exothermic, so it should be done in an ice bath.

Disposal: Collect the quenched solution and any contaminated materials in a properly

labeled hazardous waste container for disposal according to your institution's and local

regulations.[10][11][12]

Diagrams
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Safe Handling and Storage Workflow for Iodine Tribromide

Preparation

Handling

Storage

Disposal

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Work in a Certified
Chemical Fume Hood

Ensure Eyewash/Shower
is Accessible

Dispense using
Glass or PTFE

Perform Experiment

Quench Excess Reagent
(e.g., with Sodium Thiosulfate)

Collect Quenched Waste
and Contaminated Materials

Store in a Cool, Dry, Dark Place
(2-8°C)

Use Tightly Sealed,
Amber Glass Container

Store Away From
Incompatible Materials

Dispose as Hazardous Waste
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of iodine tribromide.
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Emergency Response Protocol for Iodine Tribromide

Spill Response
Personal Exposure

Incident Occurs
(Spill or Exposure)

Large Spill?
Evacuate & Call Emergency Response Remove Contaminated Clothing

Exposure

Alert Others

Absorb with Inert Material

Collect into Waste Container

Decontaminate Area with
Sodium Thiosulfate

No

Evacuate Area

Yes

Flush Affected Area with Water
(15 min minimum)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol for iodine tribromide incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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